2-[(4-phenylpiperazin-1-yl)sulfonyl]-7,8,9,10-tetrahydrophenanthridin-6(5H)-one

• Molecular Formula: C23H25N3O3S
• Molecular Weight: 423.5 g/mol
• IUPAC Name: 2-(4-phenylpiperazin-1-yl)sulfonyl-7,8,9,10-tetrahydro-5H-phenanthridin-6-one
• InChI: InChI=1S/C23H25N3O3S/c27-23-20-9-5-4-8-19(20)21-16-18(10-11-22(21)24-23)30(28,29)26-14-12-25(13-15-26)17-6-2-1-3-7-17/h1-3,6-7,10-11,16H,4-5,8-9,12-15H2,(H,24,27)
• InChI Key: CYXWGLCSXYLJIF-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C5=CC=CC=C5)NC2=O

Description

2-[(4-phenylpiperazin-1-yl)sulfonyl]-7,8,9,10-tetrahydrophenanthridin-6(5H)-one, also known as PIPESO, is a chemical compound that has gained attention due to its potential use in scientific research. PIPESO has been found to have various biochemical and physiological effects, making it a promising compound for further study.

Mechanism of Action

The mechanism of action of 2-[(4-phenylpiperazin-1-yl)sulfonyl]-7,8,9,10-tetrahydrophenanthridin-6(5H)-one involves its interaction with serotonin receptors. It has been found to bind to the 5-HT1A receptor with high affinity, leading to the activation of downstream signaling pathways. 2-[(4-phenylpiperazin-1-yl)sulfonyl]-7,8,9,10-tetrahydrophenanthridin-6(5H)-one has also been found to have an inhibitory effect on the reuptake of serotonin, which can lead to an increase in serotonin levels in the brain.
Biochemical and physiological effects:
2-[(4-phenylpiperazin-1-yl)sulfonyl]-7,8,9,10-tetrahydrophenanthridin-6(5H)-one has been found to have various biochemical and physiological effects, including anxiolytic, antidepressant, and antipsychotic effects. It has also been found to have a positive effect on cognitive function, memory, and learning. 2-[(4-phenylpiperazin-1-yl)sulfonyl]-7,8,9,10-tetrahydrophenanthridin-6(5H)-one has been shown to have a low toxicity profile, making it a promising compound for further study.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(4-phenylpiperazin-1-yl)sulfonyl]-7,8,9,10-tetrahydrophenanthridin-6(5H)-one in lab experiments is its high affinity for serotonin receptors, which allows for the selective targeting of these receptors. 2-[(4-phenylpiperazin-1-yl)sulfonyl]-7,8,9,10-tetrahydrophenanthridin-6(5H)-one has also been found to have a low toxicity profile, making it a safe compound to use in lab experiments. One limitation of using 2-[(4-phenylpiperazin-1-yl)sulfonyl]-7,8,9,10-tetrahydrophenanthridin-6(5H)-one is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 2-[(4-phenylpiperazin-1-yl)sulfonyl]-7,8,9,10-tetrahydrophenanthridin-6(5H)-one. One direction is to investigate its potential use in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. Another direction is to study its effects on other neurotransmitter systems, such as the dopamine and glutamate systems. Further research is also needed to optimize the synthesis and formulation of 2-[(4-phenylpiperazin-1-yl)sulfonyl]-7,8,9,10-tetrahydrophenanthridin-6(5H)-one for use in lab experiments and potential clinical applications.

Synthesis Methods

The synthesis of 2-[(4-phenylpiperazin-1-yl)sulfonyl]-7,8,9,10-tetrahydrophenanthridin-6(5H)-one involves a series of chemical reactions, including the condensation of 2-nitrobenzaldehyde with piperazine, reduction of the resulting nitro compound, and cyclization of the intermediate product with 2,4-dichlorobenzene sulfonamide. The final product is obtained through recrystallization and purification.

Scientific Research Applications

2-[(4-phenylpiperazin-1-yl)sulfonyl]-7,8,9,10-tetrahydrophenanthridin-6(5H)-one has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for serotonin receptors, which are involved in various physiological processes such as mood regulation, appetite, and sleep. 2-[(4-phenylpiperazin-1-yl)sulfonyl]-7,8,9,10-tetrahydrophenanthridin-6(5H)-one has also been found to have an inhibitory effect on the reuptake of serotonin, which can lead to an increase in serotonin levels in the brain.